Cas no 60587-86-2 (2-propyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-propyl-1,3-thiazole-5-carbaldehyde
• CAS No: 60587-86-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 952434
• PubChem ID: 20369852
• Update Time: 2025-10-23

2-propyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde, 2-propyl- (9CI)
• 2-propyl-1,3-thiazole-5-carbaldehyde
• 2-Propylthiazole-5-carbaldehyde
• SCHEMBL11606712
• Z802592208
• AKOS010533442
• 60587-86-2
• E76661
• SECWQIPPIPOHSZ-UHFFFAOYSA-N
• 2-propyl-5-thiazole-carboxaldehyde
• BS-51006
• DA-41985
• CS-0230914
• EN300-106150
• MFCD14615200
• 2-propyl-5-thiazolecarboxaldehyde

• Inchi： 1S/C7H9NOS/c1-2-3-7-8-4-6(5-9)10-7/h4-5H,2-3H2,1H3
• InChI Key： SECWQIPPIPOHSZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1CCC

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-propyl-1,3-thiazole-5-carbaldehyde

Recent Advances in the Study of 2-Propyl-1,3-thiazole-5-carbaldehyde (CAS: 60587-86-2) in Chemical Biology and Pharmaceutical Research

The compound 2-propyl-1,3-thiazole-5-carbaldehyde (CAS: 60587-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the role of 2-propyl-1,3-thiazole-5-carbaldehyde as a versatile intermediate in the synthesis of heterocyclic compounds. Its thiazole core, combined with the aldehyde functional group, makes it a valuable building block for the development of novel bioactive molecules. Researchers have explored its utility in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents, leveraging its ability to undergo diverse chemical transformations.

One of the most promising applications of 2-propyl-1,3-thiazole-5-carbaldehyde is in the development of antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

In addition to its antimicrobial potential, 2-propyl-1,3-thiazole-5-carbaldehyde has shown promise in cancer research. A recent investigation published in *Bioorganic & Medicinal Chemistry Letters* revealed that thiazole derivatives synthesized from this aldehyde exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The researchers identified the compound's ability to inhibit key signaling pathways involved in tumor proliferation as a potential mechanism of action.

The synthesis of 2-propyl-1,3-thiazole-5-carbaldehyde has also been optimized in recent years. A 2022 study in *Tetrahedron Letters* reported a novel, high-yield synthetic route using catalytic methods, which significantly improved the scalability and cost-effectiveness of production. This advancement is expected to facilitate further research and development of this compound and its derivatives.

Despite these promising findings, challenges remain in the clinical translation of 2-propyl-1,3-thiazole-5-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated biological activity make it a compelling candidate for continued investigation.

In conclusion, 2-propyl-1,3-thiazole-5-carbaldehyde (CAS: 60587-86-2) represents a valuable scaffold in medicinal chemistry, with applications spanning antimicrobial and anticancer drug development. Recent advances in its synthesis and biological evaluation underscore its potential, while also highlighting the need for further research to overcome existing limitations. This compound is poised to play a significant role in the future of pharmaceutical innovation.